Methyl 2-((5-(benzamidomethyl)-1,3,4-oxadiazol-2-yl)thio)acetate

Specification

• CAS No.: 921130-09-8
• Molecular Formula: C13H13N3O4S
• Molecular Weight: 307.32
• IUPAC Name: methyl 2-[[5-(benzamidomethyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetate
• Standard InChI: InChI=1S/C13H13N3O4S/c1-19-11(17)8-21-13-16-15-10(20-13)7-14-12(18)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,14,18)
• Standard InChI Key: AZTLEDFQYJBUGS-UHFFFAOYSA-N
• SMILES: COC(=O)CSC1=NN=C(O1)CNC(=O)C2=CC=CC=C2

Introduction

Methyl 2-((5-(benzamidomethyl)-1,3,4-oxadiazol-2-yl)thio)acetate is a complex organic compound belonging to the class of oxadiazoles, which are heterocyclic compounds containing nitrogen and oxygen in their ring structure. This specific compound features a methyl ester functional group and a thioether linkage, indicating potential biological activity and applications in medicinal chemistry.

Synthesis Steps:

• Introduction of Benzamidomethyl Group: This step involves attaching a benzamidomethyl group to the oxadiazole ring.

• Formation of Thioether Linkage: The thioether linkage is formed by reacting the oxadiazole derivative with a suitable thiol.

• Attachment of Methyl Acetate Moiety: The final step involves attaching the methyl acetate group to complete the compound.

Biological Activities and Potential Applications

The biological activities of Methyl 2-((5-(benzamidomethyl)-1,3,4-oxadiazol-2-yl)thio)acetate are primarily related to its potential interactions with biological targets such as enzymes or receptors. Oxadiazole derivatives have been explored for various applications in medicinal chemistry, including antimicrobial, antiviral, and anticancer activities.

Potential Applications:

• Antimicrobial Agents: Oxadiazoles have shown promise as antimicrobial agents due to their ability to interact with microbial enzymes.

• Anticancer Agents: Some oxadiazole derivatives have been studied for their anticancer properties, although specific data for this compound is limited.

• Antiviral Agents: The structural features of oxadiazoles make them candidates for antiviral drug development.

Research Findings and Future Directions

Research on Methyl 2-((5-(benzamidomethyl)-1,3,4-oxadiazol-2-yl)thio)acetate and similar compounds continues to explore their full range of applications based on their chemical properties and biological activities. Future studies should focus on optimizing synthesis conditions, evaluating biological efficacy, and assessing safety profiles for potential therapeutic use.

Future Research Directions:

• Optimization of Synthesis: Improving synthesis efficiency and yield.

• Biological Efficacy Evaluation: Conducting comprehensive biological assays to determine efficacy and safety.

• Structure-Activity Relationship (SAR) Studies: Investigating how structural modifications affect biological activity.